Cas no 2167628-68-2 (2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride)

• Product Name: 2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride
• CAS No: 2167628-68-2
• MF: C₇H₁₄FNO₃S
• MW: 211.254364490509
• CID: 6475194
• PubChem ID: 165532231
• Update Time: 2025-05-20

2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride
• 2167628-68-2
• EN300-1577182

• Inchi： 1S/C7H14FNO3S/c8-13(10,11)5-6(9)4-7-2-1-3-12-7/h6-7H,1-5,9H2
• InChI Key： DMCNWERTBLXBAU-UHFFFAOYSA-N
• SMILES： S(CC(CC1CCCO1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 211.06784264g/mol
• Monoisotopic Mass: 211.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride

Introduction to 2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride (CAS No. 2167628-68-2)

2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride, identified by the chemical formula CAS No. 2167628-68-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and sulfonyl fluoride functional groups in its structure imparts distinct reactivity, which is leveraged in multiple synthetic pathways.

The sulfonyl fluoride moiety is particularly noteworthy due to its ability to participate in nucleophilic substitution reactions, which are fundamental in the construction of complex organic molecules. This reactivity has made 2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride a popular choice for researchers involved in drug discovery and development. The compound's ability to undergo facile transformations under mild conditions enhances its utility in synthetic protocols, reducing the need for harsh reagents or high temperatures.

In recent years, the pharmaceutical industry has seen a surge in the demand for novel compounds that can serve as scaffolds for drug candidates. 2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride fits well into this trend, as its structural features allow for diverse modifications. For instance, the amino group can be acylated, alkylated, or incorporated into peptidomimetics, while the sulfonyl fluoride can be hydrolyzed to yield a sulfonyl group, which is a common pharmacophore in many drugs.

One of the most compelling aspects of 2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, and their inhibition is a key strategy in treating diseases such as cancer, HIV, and inflammation-related disorders. The compound's ability to serve as a precursor for peptidomimetics makes it an attractive candidate for designing inhibitors with high specificity and potency.

Recent studies have highlighted the importance of cyclic sulfonamides in medicinal chemistry. Compounds containing the oxolan ring, such as 2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride, have shown promise in modulating enzyme activity and interacting with biological targets. The oxolan ring introduces conformational constraints that can enhance binding affinity and selectivity, making these molecules ideal for drug development.

The synthesis of 2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of an intermediate containing the oxolan ring, followed by functionalization with an amino group and subsequent introduction of the sulfonyl fluoride moiety. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to improve efficiency and scalability.

The chemical properties of 2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride make it a versatile building block for constructing more complex molecules. Its reactivity allows for the introduction of various substituents, enabling researchers to fine-tune its pharmacological properties. This flexibility has led to its use in numerous research projects aimed at developing new therapeutic agents.

In conclusion, 2-amino-3-(oxolan-2-yl)propane-1-sulfonyl fluoride (CAS No. 2167628-68-2) is a compound of significant interest in pharmaceutical chemistry due to its unique structural features and reactivity. Its potential applications in drug discovery, particularly in the synthesis of protease inhibitors and other bioactive molecules, underscore its importance as a research tool. As advancements continue to be made in synthetic methodologies, the utility of this compound is expected to grow further, contributing to the development of novel therapeutics for various diseases.